Cas no 53148-57-5 (1H-Pyrazole, 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis[3,5-diphenyl-)

• Product Name: 1H-Pyrazole, 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis[3,5-diphenyl-
• CAS No: 53148-57-5
• MF: C₄₂H₃₀N₄
• MW: 590.714409351349
• CID: 357930
• PubChem ID: 4455424
• Update Time: 2025-04-19

1H-Pyrazole, 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis[3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis[3,5-diphenyl-
• 1-[4-[4-(3,5-diphenylpyrazol-1-yl)phenyl]phenyl]-3,5-diphenylpyrazole
• DTXSID70403468
• SCHEMBL10038494
• 53148-57-5

• Inchi： 1S/C42H30N4/c1-5-13-33(14-6-1)39-29-41(35-17-9-3-10-18-35)45(43-39)37-25-21-31(22-26-37)32-23-27-38(28-24-32)46-42(36-19-11-4-12-20-36)30-40(44-46)34-15-7-2-8-16-34/h1-30H
• InChI Key： RXPCJHABRMXMDM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C(C3C=CC=CC=3)=CC(C3C=CC=CC=3)=N2)C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 590.2473
• Monoisotopic Mass: 590.24704697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.64